Cas no 2248417-95-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoropropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoropropanoate
• CAS No: 2248417-95-8
• MF: C₁₁H₈FNO₄
• MW: 237.183926582336
• CID: 6030151
• PubChem ID: 165720160
• Update Time: 2025-06-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoropropanoate Chemical and Physical Properties

Names and Identifiers

• 2248417-95-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoropropanoate
• EN300-6513133

• Inchi： 1S/C11H8FNO4/c12-6-5-9(14)17-13-10(15)7-3-1-2-4-8(7)11(13)16/h1-4H,5-6H2
• InChI Key： WXIZPZRTVBJSON-UHFFFAOYSA-N
• SMILES： FCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 237.04373590g/mol
• Monoisotopic Mass: 237.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoropropanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoropropanoate (CAS No. 2248417-95-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoropropanoate, identified by its Chemical Abstracts Service (CAS) number 2248417-95-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a dioxo functional group and a fluoropropanoate moiety attached to an isoindole backbone, has garnered attention due to its structural complexity and potential biological activities. The presence of both oxygen-rich and fluorinated regions suggests versatile reactivity and interaction capabilities with biological targets, making it a promising candidate for further exploration in drug discovery.

The isoindole scaffold is a privileged structure in medicinal chemistry, known for its presence in various bioactive molecules. Its aromatic system, combined with the electron-withdrawing dioxo group and the electron-donating effects of the fluorine atom, creates a unique electronic environment that can modulate the compound's interactions with biological receptors. This structural motif has been explored in the development of therapeutic agents targeting diverse diseases, including neurological disorders and cancer.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles. The fluoropropanoate ester in this compound not only contributes to its structural diversity but also provides a potential site for further derivatization. Such modifications can be strategically employed to optimize binding affinity, selectivity, and pharmacological properties.

Recent studies have highlighted the importance of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoropropanoate in the context of developing novel pharmacological entities. Research has demonstrated that derivatives of this compound exhibit interesting biological activities, particularly in the inhibition of certain enzymes and receptors implicated in inflammation and cell proliferation. These findings align with the broader trend of utilizing heterocyclic compounds as scaffolds for drug development.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoropropanoate involves multi-step organic transformations that highlight the compound's synthetic accessibility while maintaining high purity standards. Key synthetic strategies include condensation reactions to form the isoindole core, followed by functionalization with the dioxo group and subsequent introduction of the fluoropropanoate moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, ensuring the precise placement of functional groups.

The chemical properties of this compound are further influenced by its solubility characteristics. The presence of polar functional groups enhances its solubility in polar solvents such as water and alcohols, facilitating its use in various biochemical assays and formulation studies. This solubility profile is crucial for evaluating its pharmacokinetic behavior and for designing effective delivery systems.

In terms of applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoropropanoate holds promise as a lead compound for further medicinal chemistry investigations. Its unique structural features make it an attractive candidate for structure-based drug design approaches. High-throughput screening (HTS) campaigns have been conducted to identify potential binding interactions with target proteins, providing valuable insights into its pharmacological profile.

One notable area of research involves exploring the compound's potential as an inhibitor of kinases involved in cancer progression. Kinases are critical enzymes that regulate numerous cellular processes, and their dysregulation is often associated with tumorigenesis. By targeting specific kinases with high selectivity, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoropropanoate could offer therapeutic benefits in oncology.

Additionally, studies have examined the compound's interaction with inflammatory pathways. Chronic inflammation is a hallmark of various diseases, including cardiovascular disorders and autoimmune conditions. The ability of this molecule to modulate inflammatory responses could open new avenues for therapeutic intervention.

The development of novel drug candidates often requires careful consideration of their metabolic fate. Preliminary studies on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-fluoropropanoate have provided insights into its potential degradation pathways. Understanding these processes is essential for predicting side effects and optimizing dosing regimens.

Future research directions may include exploring analogs of this compound that exhibit enhanced potency or reduced toxicity. Computational modeling techniques can play a crucial role in predicting the binding modes of these analogs to biological targets before experimental validation.

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